Cas no 63149-16-6 (5-chloro-3-ethyl-2-methylbenzodthiazol-3-ium 4-methylbenzenesulfonate)

5-Chloro-3-ethyl-2-methylbenzothiazol-3-ium 4-methylbenzenesulfonate is a quaternary benzothiazolium salt with a tosylate counterion, offering enhanced solubility and stability in various organic and aqueous systems. The chloro and methyl substituents on the benzothiazole ring contribute to its reactivity, making it a valuable intermediate in organic synthesis, particularly for heterocyclic compound formation. The ethyl group at the 3-position and the tosylate anion improve its handling properties, facilitating controlled reactions. This compound is suited for applications in pharmaceuticals, agrochemicals, and materials science, where precise functionalization and structural modification are required. Its well-defined structure ensures reproducibility in synthetic processes.
5-chloro-3-ethyl-2-methylbenzodthiazol-3-ium 4-methylbenzenesulfonate structure
63149-16-6 structure
Product Name:5-chloro-3-ethyl-2-methylbenzodthiazol-3-ium 4-methylbenzenesulfonate
CAS No:63149-16-6
MF:C17H18ClNO3S2
MW:383.912721157074
CID:820825
PubChem ID:113090
Update Time:2026-04-29

5-chloro-3-ethyl-2-methylbenzodthiazol-3-ium 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-ethyl-2-methylbenzothiazolium p-toluenesulfonate
    • 5-Chloro-3-ethyl-2-MethylbenzothiazoliuM p-toluenesulfonate, pract.
    • NULL
    • 2-methyl-3-ethyl-5-chlorobenzothiazolium p-toluenesulfonate
    • 5-chloro-3-ethyl-2-methylbenzothiazol-3-ium toluene-4-sulphonate
    • 5-chloro-3-ethyl-2-methylbenzothiazolium p-toluenesulphonate
    • 5-chloro-3-ethyl-2-methyl-benzothiazolium,toluene-4-sulfonate
    • 5-chloro-3-ethyl-2-methyl-benzothiazoliusaltwith4-methylbenzenesulfonic
    • 5-chloro-3-ethyl-2-methylbenzodthiazol-3-ium 4-methylbenzenesulfonate
    • Inchi： InChI=1S/C10H11ClNS.C7H8O3S/c1-3-12-7(2)13-10-5-4-8(11)6-9(10)12;1-6-2-4-7(5-3-6)11(8,9)10/h4-6H,3H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
    • InChI Key： GYXTWUJZURSNCF-UHFFFAOYSA-M
    • SMILES： CC[N+]1=C(C)SC2=C1C=C(C=C2)Cl.CC1=CC=C(C=C1)S(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 383.04200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • XLogP3: 3.8
  • Topological Polar Surface Area: 3.9

Experimental Properties

  • Color/Form: Not available
  • PSA: 97.70000
  • LogP: 5.15040
  • Solubility: Not available

5-chloro-3-ethyl-2-methylbenzodthiazol-3-ium 4-methylbenzenesulfonate Security Information

5-chloro-3-ethyl-2-methylbenzodthiazol-3-ium 4-methylbenzenesulfonate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-chloro-3-ethyl-2-methylbenzodthiazol-3-ium 4-methylbenzenesulfonate Pricemore >>

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